![molecular formula C3HBrO2 B179220 Bromopropiolic acid CAS No. 16900-53-1](/img/structure/B179220.png)
Bromopropiolic acid
Overview
Description
Bromopropiolic acid, also known as 3-Bromopropionic acid, is a chemical compound with the molecular formula C3HBrO2 . It is used as a quaternization agent in amperometric biosensors and alkylates mercaptans and other sulfur-containing compounds .
Synthesis Analysis
This compound can be synthesized from propiolic acid . The synthesis involves the addition of AgNO3 and N-bromosuccinimide to a solution of propiolic acid in acetone. The reaction mixture is stirred for 4 hours at room temperature and then diluted with DI water. The product is extracted with DCM .Molecular Structure Analysis
The molecular weight of this compound is 152.97 . The molecular structure of this compound is represented by the linear formula BrCH2CH2COOH .Chemical Reactions Analysis
This compound can participate in various chemical reactions. For instance, it can undergo a reaction with N-bromosuccinimide in the presence of AgNO3 to form 3-Bromopropiolic acid .Physical And Chemical Properties Analysis
This compound has a molecular weight of 152.97 . It has a melting point of 84-85 °C and a predicted boiling point of 233.8±23.0 °C . The density of this compound is predicted to be 2.153±0.06 g/cm3 .Scientific Research Applications
1. Enzymatic Reactions and Mechanisms
Bromopropiolic acid has been studied for its role in enzymatic reactions. The study by de Jong et al. (2004) explores how isomer-specific 3-chloroacrylic acid dehalogenases function in bacterial degradation of certain compounds, highlighting the interaction with 3-bromopropiolate. This study provides insights into novel hydration mechanisms in the tautomerase superfamily, where this compound plays a crucial role (de Jong et al., 2004).
2. Chemical Synthesis
This compound derivatives, specifically methyl and tert-butyl 3-bromopropiolates, have been the subject of research in chemical synthesis. Leroy (2003) discusses the preparation of these esters, indicating their significance in halogenation and bromination processes, and their role as lachrymators (Leroy, 2003).
3. Material Science and Nanotechnology
Kumar et al. (2012) investigated the use of this compound derivatives in the development of tumor-specific, water-dispersible superparamagnetic iron oxide nanoparticles. These nanoparticles, functionalized with 2-bromo-2-methylpropionic acid, demonstrated potential as MRI contrast agents for cancer detection (Kumar et al., 2012).
4. Catalysis in Organic Reactions
Research by Brücher and Hartung (2011) focused on the oxidative bromination of alkenols and alkenes in the presence of 3-bromopropionic acid. This study underscores the role of this compound in facilitating bromocyclization and the synthesis of complex organic compounds, such as marine natural products (Brücher & Hartung, 2011).
5. Environmental Chemistry
Degenhardt et al. (2011) explored the dissipation of this compound and other herbicides in wetland environments, shedding light on the environmental behavior and fate of these compounds in aquatic ecosystems (Degenhardt et al., 2011).
6. Biochemical and Neurological Studies
Wang et al. (2002) conducted studies on the biochemical changes in the central nervous system of rats exposed to 1-bromopropane, which is closely related to this compound. Their research contributes to understanding the neurotoxic effects of such compounds (Wang et al., 2002).
Safety and Hazards
Mechanism of Action
Target of Action
Bromopropiolic acid is primarily used as a quaternization agent in amperometric biosensors . It also alkylates mercaptans and other sulfur-containing compounds . .
Mode of Action
It is known that the bromine group in the compound can undergo a series of reactions, which is mainly used in the fields of pesticides and medicines .
Pharmacokinetics
It’s known that the compound has a melting point of 58-62 °c and a density of 148 g/mL at 25 °C , which may influence its bioavailability and pharmacokinetics.
Biochemical Analysis
Biochemical Properties
It is known to participate in biochemical reactions as a quaternization agent in amperometric biosensors . It can alkylate mercaptans and other sulfur-containing compounds , suggesting that it may interact with enzymes, proteins, and other biomolecules that contain sulfur
Cellular Effects
Given its role in alkylating sulfur-containing compounds , it may influence cell function by modifying the structure and function of these compounds This could potentially impact cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is known to alkylate sulfur-containing compounds , which suggests that it may bind to these biomolecules and alter their structure and function This could potentially lead to changes in enzyme activity, gene expression, and other molecular processes
Metabolic Pathways
It is known to alkylate sulfur-containing compounds , suggesting that it may interact with enzymes or cofactors involved in the metabolism of these compounds
properties
IUPAC Name |
3-bromoprop-2-ynoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3HBrO2/c4-2-1-3(5)6/h(H,5,6) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSHNFLCNZCPFAB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(#CBr)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3HBrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70404677 | |
Record name | Bromopropiolic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70404677 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16900-53-1 | |
Record name | Bromopropiolic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70404677 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does bromopropiolic acid interact with trans-3-chloroacrylic acid dehalogenase (CaaD) and what are the downstream effects?
A1: this compound acts as a potent irreversible inhibitor of CaaD. [] This inhibition occurs through covalent modification of Pro-1 of the CaaD beta-subunit. [] As a result of this interaction, CaaD's enzymatic activity, which normally involves the conversion of molecules like trans-3-chloroacrylate to malonate semialdehyde, is blocked. []
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